1-(4-fluorophenyl)-4a-hydroxydecahydroisoquinolinium chloride

• IUPAC Name: 1-(4-fluorophenyl)-2,3,4,5,6,7,8,8a-octahydro-1H-isoquinolin-4a-ol;hydrochloride
• InChI: InChI=1S/C15H20FNO.ClH/c16-12-6-4-11(5-7-12)14-13-3-1-2-8-15(13,18)9-10-17-14;/h4-7,13-14,17-18H,1-3,8-10H2;1H
• InChI Key: KCZUYBTVYCYVLY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CCNC(C2C1)C3=CC=C(C=C3)F)O.Cl
• Molecular Formula: C15H21ClFNO
• Molecular Weight: 285.78 g/mol

Description

1-(4-fluorophenyl)-4a-hydroxydecahydroisoquinolinium chloride, also known as R-DOI, is a synthetic compound that belongs to the family of hallucinogenic drugs known as phenethylamines. It is a potent agonist of the serotonin 5-HT2A receptor, which is responsible for the psychedelic effects of the drug. R-DOI has gained significant attention in scientific research due to its potential applications in the study of the brain and its functions.

Mechanism of Action

1-(4-fluorophenyl)-4a-hydroxydecahydroisoquinolinium chloride acts as a full agonist of the 5-HT2A receptor, which is a G protein-coupled receptor that is primarily expressed in the brain. Activation of this receptor leads to the activation of the phospholipase C pathway, which ultimately leads to the release of intracellular calcium and the activation of protein kinase C. This results in the modulation of neurotransmitter release and the regulation of neuronal activity.
Biochemical and Physiological Effects
1-(4-fluorophenyl)-4a-hydroxydecahydroisoquinolinium chloride has been shown to produce a range of biochemical and physiological effects, including changes in mood, perception, and cognition. It has been reported to induce visual hallucinations, altered states of consciousness, and changes in the perception of time and space. 1-(4-fluorophenyl)-4a-hydroxydecahydroisoquinolinium chloride has also been shown to increase heart rate and blood pressure, as well as produce changes in body temperature and respiration.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-fluorophenyl)-4a-hydroxydecahydroisoquinolinium chloride in lab experiments is its high potency and selectivity for the 5-HT2A receptor. This allows for precise control over the activation of this receptor and the subsequent effects on neuronal activity. However, one limitation of using 1-(4-fluorophenyl)-4a-hydroxydecahydroisoquinolinium chloride is its potential for producing adverse effects, such as cardiovascular effects and changes in body temperature. Careful monitoring and control of the experimental conditions are necessary to avoid these effects.

Future Directions

There are several future directions for the study of 1-(4-fluorophenyl)-4a-hydroxydecahydroisoquinolinium chloride and its effects on the brain. One area of research is the development of new drugs that target the 5-HT2A receptor for the treatment of psychiatric disorders, such as depression and anxiety. Another area of research is the study of the long-term effects of 1-(4-fluorophenyl)-4a-hydroxydecahydroisoquinolinium chloride on the brain and its potential for producing neurotoxicity. Finally, further research is needed to fully understand the mechanism of action of 1-(4-fluorophenyl)-4a-hydroxydecahydroisoquinolinium chloride and its effects on neuronal activity and neurotransmitter release.

Scientific Research Applications

1-(4-fluorophenyl)-4a-hydroxydecahydroisoquinolinium chloride has been used in scientific research to study the mechanism of action of hallucinogenic drugs and their effects on the brain. It has been shown to activate the 5-HT2A receptor, which is responsible for the psychedelic effects of the drug. 1-(4-fluorophenyl)-4a-hydroxydecahydroisoquinolinium chloride has also been used to study the role of the 5-HT2A receptor in the regulation of mood, cognition, and perception.